3-cyclopropyl-1-[1-(pyrimidin-4-yl)piperidin-4-yl]imidazolidine-2,4-dione

• IUPAC Name: 3-cyclopropyl-1-(1-pyrimidin-4-ylpiperidin-4-yl)imidazolidine-2,4-dione
• InChI: InChI=1S/C15H19N5O2/c21-14-9-19(15(22)20(14)12-1-2-12)11-4-7-18(8-5-11)13-3-6-16-10-17-13/h3,6,10-12H,1-2,4-5,7-9H2
• InChI Key: AGJCWQSOAIUFCB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=O)CN(C2=O)C3CCN(CC3)C4=NC=NC=C4
• Molecular Formula: C15H19N5O2
• Molecular Weight: 301.34 g/mol

Description

3-cyclopropyl-1-[1-(pyrimidin-4-yl)piperidin-4-yl]imidazolidine-2,4-dione (CPP-PIPD) is an imidazolidinone derivative that has been studied for its potential applications in drug development and synthesis. CPP-PIPD has been found to possess a wide range of biological activities, including anti-inflammatory, antifungal, and antiviral. Additionally, CPP-PIPD has been shown to possess anti-cancer properties, as well as potential applications in the treatment of Alzheimer’s disease.

Scientific Research Applications

3-cyclopropyl-1-[1-(pyrimidin-4-yl)piperidin-4-yl]imidazolidine-2,4-dione has been studied for its potential applications in drug development and synthesis. It has been found to possess a wide range of biological activities, including anti-inflammatory, antifungal, and antiviral. Additionally, this compound has been shown to possess anti-cancer properties, and has been studied for its potential use in the treatment of Alzheimer’s disease.

Mechanism of Action

3-cyclopropyl-1-[1-(pyrimidin-4-yl)piperidin-4-yl]imidazolidine-2,4-dione has been found to act as a competitive inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of pro-inflammatory mediators, such as prostaglandins and thromboxanes. By inhibiting the activity of COX-2, this compound can reduce the production of these mediators and thus exert anti-inflammatory effects. Additionally, this compound has been found to possess antiviral and antifungal properties, which may be due to its ability to interfere with the replication of viruses and fungi.
Biochemical and Physiological Effects
This compound has been found to possess a wide range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory mediators, such as prostaglandins and thromboxanes, by competitively inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2). Additionally, this compound has been found to possess antiviral and antifungal properties, as well as anti-cancer properties in vitro. In vivo studies have demonstrated that this compound can reduce inflammation, reduce the severity of viral infections, and inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

3-cyclopropyl-1-[1-(pyrimidin-4-yl)piperidin-4-yl]imidazolidine-2,4-dione has several advantages for use in laboratory experiments. It has been found to be highly soluble in aqueous solutions, making it easy to work with in the laboratory. Additionally, it has been found to be stable in aqueous solutions, allowing for long-term storage of the compound. Furthermore, this compound has been found to be non-toxic, making it safe to use in laboratory experiments.
However, there are some limitations to using this compound in laboratory experiments. It has been found to be poorly soluble in organic solvents, making it difficult to work with in certain laboratory experiments. Additionally, its low solubility in organic solvents can make it difficult to purify the compound. Finally, this compound has a relatively short shelf life, making it necessary to store the compound in a cool, dry place.

Future Directions

Given the wide range of biological activities of 3-cyclopropyl-1-[1-(pyrimidin-4-yl)piperidin-4-yl]imidazolidine-2,4-dione, there are numerous potential future directions for research. One potential direction is to further investigate the anti-cancer properties of this compound, as it has been found to possess promising anti-cancer properties in vitro. Additionally, further research could be conducted to investigate the potential use of this compound as a treatment for Alzheimer’s disease, as it has been found to possess promising anti-inflammatory properties. Additionally, further research could be conducted to investigate the potential applications of this compound in the treatment of viral infections and fungal infections, as it has been found to possess antiviral and antifungal properties. Finally, further research could be conducted to investigate the potential applications of this compound in the treatment of other diseases, such as asthma, allergies, and arthritis.

Synthesis Methods

3-cyclopropyl-1-[1-(pyrimidin-4-yl)piperidin-4-yl]imidazolidine-2,4-dione can be synthesized through a reaction of the corresponding imidazolidinone derivative with a pyrimidine-4-ylpiperidine. The reaction is catalyzed by a base, such as potassium carbonate, and proceeds in aqueous solution at a temperature of 80°C. The reaction is complete after 12 hours, and the product is purified by column chromatography.